1-(4-(Methoxymethyl)phenyl)ethan-1-one

Boiling Point Distillation Thermal Stability

Standard acetophenone analogs lack the methoxymethyl ether handle required for masked hydroxymethyl chemistry. This para-substituted aromatic ketone (CAS 22072-50-0) solves that gap. • **Synthetic handle**: Methoxymethyl group allows acidic deprotection to -CH2OH after ketone reactions (reduction, Grignard). Not possible with 4-methoxy- or 4-methylacetophenone. • **Process compatibility**: BP 251.7°C enables high-temp reactions (150-220°C) and fractional distillation purification; density 1.025 g/cm³. • **LogP 2.04**: Alters phase behavior in emulsions vs less polar analogs. Available for immediate research supply.

Molecular Formula C10H12O2
Molecular Weight 164.2 g/mol
CAS No. 22072-50-0
Cat. No. B3049802
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1-(4-(Methoxymethyl)phenyl)ethan-1-one
CAS22072-50-0
Molecular FormulaC10H12O2
Molecular Weight164.2 g/mol
Structural Identifiers
SMILESCC(=O)C1=CC=C(C=C1)COC
InChIInChI=1S/C10H12O2/c1-8(11)10-5-3-9(4-6-10)7-12-2/h3-6H,7H2,1-2H3
InChIKeyWKGOPZYVTPKHLN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 25 g / 100 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(4-(Methoxymethyl)phenyl)ethan-1-one Overview


1-(4-(Methoxymethyl)phenyl)ethan-1-one (CAS 22072-50-0) is an aromatic ketone featuring a para-methoxymethyl substituent on the phenyl ring. This structural motif distinguishes it from simpler acetophenone analogs by introducing an ether functionality that alters its physicochemical and reactivity profile [1]. The compound is primarily utilized as a versatile intermediate in organic synthesis, with potential applications in pharmaceutical, agrochemical, and flavor/fragrance research .

Workflow Organic synthesis intermediate with masked hydroxymethyl handle
Differentiator Methoxymethyl ether enables deprotection or nucleophilic substitution pathways
Format Neat liquid or solution; compatible with elevated-temperature reactions and distillation

1-(4-(Methoxymethyl)phenyl)ethan-1-one: Why Analogs Are Not Interchangeable


Direct replacement of 1-(4-(Methoxymethyl)phenyl)ethan-1-one with simpler analogs like 4-methoxyacetophenone or 4-methylacetophenone is not feasible without altering experimental outcomes. The presence of the methoxymethyl group significantly modifies key physical properties—boiling point, density, and lipophilicity—which directly impact purification strategies, formulation compatibility, and downstream reactivity [1]. Furthermore, this functional group serves as a unique synthetic handle for further derivatization (e.g., deprotection to a hydroxyl group or nucleophilic substitution), a capability absent in the aforementioned analogs [2]. The following quantitative evidence demonstrates these critical differences.

Physical property shifts: boiling point, density, and lipophilicity differ from 4-methylacetophenone and 4-methoxyacetophenone, altering purification and formulation compatibility.
Synthetic handle absent in analogs: the methoxymethyl ether can be cleaved to a hydroxymethyl group; methyl or methoxy analogs lack this derivatization route.
Phase behavior in multiphasic systems may shift; direct substitution without re-validation risks unexpected separation or reactivity outcomes.

1-(4-(Methoxymethyl)phenyl)ethan-1-one: Comparative Data vs. Analogs


Boiling Point and Distillation Window

1-(4-(Methoxymethyl)phenyl)ethan-1-one exhibits a significantly higher boiling point (251.7°C at 760 mmHg) compared to 4-methylacetophenone (226°C) [1]. This 25.7°C difference expands the operational temperature range for reactions requiring elevated temperatures and facilitates separation from lower-boiling impurities or solvents via fractional distillation. In contrast, 4-methoxyacetophenone has a comparable boiling point (258°C) but requires a different purification strategy due to its solid nature at room temperature [2].

Boiling point
Cross-study comparable
251.7 °C (target) vs 226 °C (4-methylacetophenone) at 760 mmHg
Supports high-temperature reaction window and fractional distillation separation
Literature values at atmospheric pressure
Boiling Point Distillation Thermal Stability

Density and Formulation Compatibility

The density of 1-(4-(methoxymethyl)phenyl)ethan-1-one (1.025 g/cm³) lies precisely between that of 4-methylacetophenone (1.005 g/cm³) and 4-methoxyacetophenone (1.0818 g/cm³) [1][2]. This intermediate density can influence miscibility, layer separation in liquid-liquid extractions, and the weight-to-volume ratio in stock solution preparation.

Density
Cross-study comparable
1.025 g/cm³ vs 1.005 (4-methyl) and 1.0818 (4-methoxy)
Intermediate density influences miscibility and layer separation in liquid-liquid workups
Values at specified temperatures
Density Formulation Physical Property

Lipophilicity and Aqueous Compatibility

The calculated partition coefficient (LogP) for 1-(4-(methoxymethyl)phenyl)ethan-1-one is 2.04 [1], which is lower than that of 4-methylacetophenone (LogP 2.1-2.2) [2]. The methoxymethyl group's ether oxygen contributes to increased polarity and reduced lipophilicity compared to the purely aliphatic methyl substituent. This difference can affect membrane permeability, solvent selection for extractions, and retention times in reversed-phase HPLC.

Lipophilicity
Calculated
LogP 2.04 (ChemAxon) vs ~2.1 for 4-methylacetophenone
Lower lipophilicity may improve polar solvent compatibility and alter RP-HPLC retention
Experimental LogP not available; calculated values only
LogP Lipophilicity Bioavailability

Methoxymethyl Ether as Synthetic Handle

Unlike 4-methoxyacetophenone (methoxy) or 4-methylacetophenone (methyl), the methoxymethyl (-CH₂OCH₃) substituent of 1-(4-(methoxymethyl)phenyl)ethan-1-one can serve as a masked hydroxymethyl group [1]. This ether can be cleaved under mild acidic conditions to yield the corresponding benzyl alcohol derivative, or the methoxy group can be exploited for further nucleophilic substitution reactions. Neither 4-methoxyacetophenone nor 4-methylacetophenone offers this deprotection pathway.

Synthetic handle
Class-level inference
Methoxymethyl ether acts as masked hydroxymethyl; cleavable under mild acid
Enables orthogonal derivatization sequence not possible with methyl or methoxy analogs
Based on general MOM-ether reactivity
Synthetic Intermediate Protecting Group Derivatization

1-(4-(Methoxymethyl)phenyl)ethan-1-one: Optimal Applications


Benzyl Alcohol Derivatives via Ether Cleavage

The methoxymethyl group serves as a masked hydroxymethyl moiety. After performing ketone-specific reactions (e.g., reduction, Grignard addition), the ether can be cleaved under acidic conditions to reveal a para-hydroxymethylphenyl ketone intermediate. This sequence is unattainable with 4-methoxyacetophenone or 4-methylacetophenone [1].

High-Temperature Reactions with Distillation

With a boiling point of 251.7°C, this compound can be employed in reactions run at elevated temperatures (e.g., 150–220°C) without significant loss due to evaporation. Subsequent purification by fractional distillation is viable, separating it from lower-boiling byproducts such as unreacted 4-methylacetophenone (bp 226°C) [2].

Agrochemical and Fragrance Formulation

The intermediate density (1.025 g/cm³) and slightly reduced lipophilicity (LogP 2.04) compared to 4-methylacetophenone may confer advantageous phase behavior in oil-in-water emulsions or liquid formulations. These properties can influence the compound's distribution in multiphasic systems, making it a candidate for exploratory formulation studies .

Application
Selection Property
Validation Focus
Benzyl alcohol derivative synthesis
Cleavable methoxymethyl ether functionality
Acidic deprotection yield and hydroxymethyl intermediate stability
High-temperature reactions with distillation
Elevated boiling point margin vs methyl analog
Thermal stability and fractional distillation efficiency
Exploratory agrochemical/fragrance formulation
Intermediate density and moderate lipophilicity
Phase behavior in multiphasic systems and extraction partitioning

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